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Compound of Interest

Compound Name: Dimethyl 2-bromoterephthalate

Cat. No.: B101079 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material safety data for Dimethyl 2-
bromoterephthalate (CAS No. 18643-86-2), a halogenated aromatic ester commonly used as

an intermediate in organic synthesis. Due to the limited availability of specific toxicological data

for this compound, this guide also includes information on the closely related compound,

Dimethyl Terephthalate, for comparative purposes, alongside established protocols for handling

halogenated aromatic compounds.

Section 1: Chemical and Physical Properties
Dimethyl 2-bromoterephthalate is a white to yellow crystalline powder.[1] Key

physicochemical properties are summarized in the table below.
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Property Value Source

CAS Number 18643-86-2 [1][2][3][4][5][6]

Molecular Formula C10H9BrO4 [1]

Molecular Weight 273.08 g/mol [3][6]

Appearance
White to yellow crystalline

powder
[1]

Melting Point 52 °C [1]

Boiling Point (Predicted) 323.7 ± 22.0 °C

Density (Predicted) 1.505 ± 0.06 g/cm³

Flash Point (Predicted) 130.4 °C

Vapor Pressure (Predicted) 0.0301 mmHg at 25°C

Solubility Soluble in Methanol [1]

Section 2: Hazard Identification and Toxicological
Data
Dimethyl 2-bromoterephthalate is classified as an irritant.[3] The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals identifies it as a substance that

causes skin irritation, serious eye irritation, and may cause respiratory irritation.[3]

Hazard Statement Code Classification

Causes skin irritation H315 Skin Irritation, Category 2

Causes serious eye irritation H319 Eye Irritation, Category 2A

May cause respiratory irritation H335
Specific Target Organ Toxicity

(Single Exposure), Category 3

Toxicological Data:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://webbook.nist.gov/cgi/inchi?ID=C18643862&Mask=200
https://www.fishersci.com/store/msds?partNumber=AAH51104&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-2-bromoterephthalate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6855640.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6855640.htm
https://www.benchchem.com/product/b101079
https://webbook.nist.gov/cgi/inchi?ID=C18643862&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-2-bromoterephthalate
https://www.benchchem.com/product/b101079
https://webbook.nist.gov/cgi/inchi?ID=C18643862&Mask=200
https://webbook.nist.gov/cgi/inchi?ID=C18643862&Mask=200
https://webbook.nist.gov/cgi/inchi?ID=C18643862&Mask=200
https://www.benchchem.com/product/b101079?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-2-bromoterephthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-2-bromoterephthalate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specific experimental toxicological data, such as LD50 (median lethal dose) and aquatic

toxicity values, for Dimethyl 2-bromoterephthalate are not readily available in published

literature. In such cases, computational methods like Quantitative Structure-Activity

Relationship (QSAR) models can be employed to predict potential toxicity.[7][8][9][10][11]

For reference, the toxicological data for the non-brominated analogue, Dimethyl Terephthalate

(CAS No. 120-61-6), is provided below. It is crucial to note that the presence of the bromine

atom in Dimethyl 2-bromoterephthalate may alter its toxicological profile.

Test Species Route Value

LD50 Rat Oral >3200 mg/kg

LD50 Guinea pig Dermal >5000 mg/kg

Section 3: Experimental Protocols
Safe Handling and Personal Protective Equipment (PPE)
Adherence to strict safety protocols is essential when handling Dimethyl 2-
bromoterephthalate. A general workflow for safe handling is outlined below.

Preparation Handling Cleanup & Disposal

Review Safety Data Sheet (SDS) Don Appropriate PPE Prepare Chemical Fume Hood Aliquot Chemical Carefully Perform Reaction in Fume Hood Decontaminate Glassware Segregate Halogenated Waste Dispose of Waste per Institutional Guidelines

Click to download full resolution via product page

Safe Handling Workflow for Dimethyl 2-bromoterephthalate.

Personal Protective Equipment (PPE):
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Protection Type Specification

Eye and Face Protection Chemical safety goggles and a face shield.

Skin Protection

Chemical-resistant gloves (e.g., Nitrile rubber), a

chemically resistant apron or lab coat, and

closed-toe shoes.

Respiratory Protection

Use in a well-ventilated area or a chemical fume

hood. If ventilation is inadequate, a NIOSH-

approved respirator with an organic vapor

cartridge is recommended.

Storage
Store Dimethyl 2-bromoterephthalate in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[12]

Keep containers tightly closed.

Disposal
Dispose of Dimethyl 2-bromoterephthalate and any contaminated materials as hazardous

waste in accordance with local, state, and federal regulations.[13] Halogenated organic waste

should be collected in a designated, properly labeled container and should not be mixed with

non-halogenated waste.[13]

Emergency Procedures
In the event of exposure or a spill, follow the procedures outlined below.
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Immediate Actions

First Aid

Spill Cleanup (for trained personnel only)

Spill or Exposure Occurs

Alert others in the vicinity Remove contaminated clothing

Eye Contact:
Rinse with water for 15 min.

Inhalation:
Move to fresh air.

Ingestion:
Seek immediate medical attention.

Ensure adequate ventilation

Evacuate the immediate area if necessary Skin Contact:
Wash with soap and water for 15 min.

Seek Medical Attention

Absorb spill with inert material

Collect waste in a sealed container

Decontaminate the area

Click to download full resolution via product page

Emergency Response Workflow for Dimethyl 2-bromoterephthalate.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[2]

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention if irritation

develops.[2]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[2]

Ingestion: If swallowed, do NOT induce vomiting. Get medical aid immediately.
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Section 4: Application in Synthesis
Dimethyl 2-bromoterephthalate is a valuable intermediate in the synthesis of various organic

compounds, including polymers. For instance, it can be used as a monomer in the synthesis of

poly(p-phenylene terephthalates) with specific properties imparted by the bromine atom. The

general workflow for such a polymerization is depicted below.

Monomer Preparation

Polymerization Polymer Processing

Dimethyl 2-bromoterephthalate

Polycondensation Reaction
(e.g., with catalyst and heat)

Substituted Hydroquinone

Polymer Isolation and Purification Characterization
(e.g., NMR, GPC, DSC) Further Processing for Applications

Click to download full resolution via product page

General Workflow for the Synthesis of Poly(p-phenylene terephthalates).

This technical guide is intended to provide essential safety information for handling Dimethyl
2-bromoterephthalate in a research and development setting. It is not exhaustive and should

be supplemented with a thorough review of the complete Safety Data Sheet (SDS) and

institutional safety protocols. Always prioritize safety and handle all chemicals with appropriate

caution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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